Cas no 1000341-60-5 (7-Chloro-4-fluoroindole)

• Product Name: 7-Chloro-4-fluoroindole
• CAS No: 1000341-60-5
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD09749909
• CID: 1124433
• PubChem ID: 22476250
• Update Time: 2025-06-11

7-Chloro-4-fluoroindole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-fluoro-1h-indole
• 1H-Indole, 7-chloro-4-fluoro-
• SCHEMBL6437291
• G68976
• 1h-indole,7-chloro-4-fluoro-
• AKOS006329219
• 1000341-60-5
• 7-Chloro-4-fluoroindole

• MDL： MFCD09749909
• Inchi： 1S/C8H5ClFN/c9-6-1-2-7(10)5-3-4-11-8(5)6/h1-4,11H
• InChI Key： BCLHBKXFGWZSIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CNC=21)F

Computed Properties

• Exact Mass: 169.0094550g/mol
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Chloro-4-fluoroindole

Professional Introduction to 7-Chloro-4-fluoroindole (CAS No. 1000341-60-5)

7-Chloro-4-fluoroindole (CAS No. 1000341-60-5) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. This heterocyclic aromatic molecule, characterized by the presence of both chlorine and fluorine substituents on its indole ring, has garnered considerable attention due to its unique structural and chemical properties. The compound's dual substitution pattern imparts distinct reactivity, making it a valuable scaffold for synthesizing various bioactive molecules.

The 7-Chloro-4-fluoroindole structure serves as a crucial intermediate in the development of novel therapeutic agents. Its chloro and fluoro groups enhance its compatibility with a wide range of chemical transformations, including nucleophilic substitution, cross-coupling reactions, and metal-catalyzed couplings. These attributes have positioned it as a preferred building block in the synthesis of pharmacophores targeting diverse biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives for their potential therapeutic benefits. Among these derivatives, 7-Chloro-4-fluoroindole has been extensively studied for its role in modulating enzyme activity and receptor binding. Its fluorine substituent, in particular, has been shown to improve metabolic stability and binding affinity, key factors in drug design. This has led to its incorporation in several drug candidates currently undergoing preclinical and clinical evaluations.

One of the most compelling applications of 7-Chloro-4-fluoroindole is in the development of inhibitors targeting enzymes involved in inflammatory and infectious diseases. Researchers have leveraged its structural framework to design molecules that selectively inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins mediating inflammation. Preliminary studies indicate that derivatives of 7-Chloro-4-fluoroindole exhibit promising anti-inflammatory properties with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the compound has found utility in the field of oncology. The unique electronic distribution induced by the chloro and fluoro groups allows 7-Chloro-4-fluoroindole to interact with biological targets in novel ways, opening avenues for the development of antitumor agents. Recent research highlights its potential as a precursor for kinase inhibitors, which play a critical role in disrupting cancer cell signaling pathways. Several analogs derived from 7-Chloro-4-fluoroindole have shown efficacy in preclinical models by inhibiting key enzymes such as tyrosine kinases and serine/threonine kinases.

The synthesis of 7-Chloro-4-fluoroindole itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Typically, it involves multi-step organic transformations starting from readily available indole precursors. The introduction of chlorine at the 7-position and fluorine at the 4-position necessitates careful selection of reagents and catalysts to minimize unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to 7-Chloro-4-fluoroindole, making it more accessible for industrial-scale production.

From a mechanistic standpoint, the reactivity of 7-Chloro-4-fluoroindole is influenced by both electronic and steric factors. The electron-withdrawing nature of the chloro group enhances electrophilic aromatic substitution reactions, while the fluorine atom's strong electronegativity influences hydrogen bonding interactions with biological targets. These characteristics make 7-Chloro-4-fluoroindole an excellent candidate for structure-based drug design approaches.

The growing interest in fluorinated indoles has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to elucidate the structure and conformational preferences of derivatives derived from 7-Chloro-4-fluoroindole. These tools have been instrumental in understanding how subtle modifications around the indole core impact biological activity.

In conclusion, 7-Chloro-4-fluoroindole (CAS No. 1000341-60-5) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features enable diverse applications across multiple therapeutic areas, particularly in inflammation management and oncology. As research continues to uncover new synthetic strategies and biological functions associated with fluorinated indoles, compounds like 7-Chloro-4-fluoroindole are poised to play an increasingly pivotal role in next-generation drug development.